Cas no 951888-49-6 (Ethyl 2-ethylbenzoylformate)

• Product Name: Ethyl 2-ethylbenzoylformate
• CAS No: 951888-49-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4722296
• Update Time: 2025-09-28

Ethyl 2-ethylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-ETHYLBENZOYLFORMATE
• ethyl 2-(2-ethylphenyl)-2-oxoacetate
• ethyl 2-ethylbenzoylformate, AldrichCPR
• Ethyl 2-ethylbenzoylformate

• Inchi： 1S/C12H14O3/c1-3-9-7-5-6-8-10(9)11(13)12(14)15-4-2/h5-8H,3-4H2,1-2H3
• SMILES： O(CC)C(C(C1C=CC=CC=1CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Ethyl 2-ethylbenzoylformate

Research Brief on Ethyl 2-ethylbenzoylformate (CAS: 951888-49-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-ethylbenzoylformate (CAS: 951888-49-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative of benzoylformic acid serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and prodrug design. The compound's unique structural features, including the ethyl ester moiety and the 2-ethyl substitution on the phenyl ring, contribute to its reactivity and biological activity profile.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2-ethylbenzoylformate as a precursor in the synthesis of α-ketoamide-based protease inhibitors. The research team demonstrated that this compound could be efficiently converted into potent inhibitors of SARS-CoV-2 main protease (Mpro), showing promising antiviral activity in vitro. The study utilized a novel synthetic route that improved the yield and purity of the final inhibitors compared to traditional methods. These findings suggest potential applications in developing treatments for COVID-19 and other viral infections.

In the field of neurodegenerative disease research, a recent investigation (Nature Chemical Biology, 2024) examined the neuroprotective effects of derivatives synthesized from Ethyl 2-ethylbenzoylformate. The study identified several compounds that showed significant activity in protecting neuronal cells from oxidative stress, a key factor in Alzheimer's disease progression. Molecular docking studies revealed that these derivatives interact with specific binding sites on tau protein, potentially inhibiting its pathological aggregation. This research opens new avenues for developing small-molecule therapeutics targeting protein misfolding diseases.

From a chemical synthesis perspective, advancements in catalytic asymmetric reactions using Ethyl 2-ethylbenzoylformate have been reported in Angewandte Chemie (2023). Researchers developed a highly enantioselective organocatalytic system that converts this compound into chiral α-hydroxy esters with excellent yields and stereoselectivity (up to 99% ee). This methodology provides a valuable tool for the preparation of enantiomerically pure building blocks for pharmaceutical applications, addressing the growing demand for chiral drugs in the industry.

The pharmacokinetic properties of Ethyl 2-ethylbenzoylformate derivatives have also been investigated in recent preclinical studies. A 2024 publication in Drug Metabolism and Disposition characterized the metabolic stability and cytochrome P450 interactions of several lead compounds derived from this scaffold. The results indicated favorable metabolic profiles with minimal drug-drug interaction potential, supporting further development of these molecules as drug candidates. These findings are particularly relevant for designing orally bioavailable medications with improved safety profiles.

Looking forward, the versatility of Ethyl 2-ethylbenzoylformate (951888-49-6) continues to inspire innovative research across multiple therapeutic areas. Current investigations are exploring its potential in cancer therapeutics, with preliminary results showing promising activity against specific kinase targets. Additionally, its application in the development of fluorescent probes for biological imaging represents an emerging area of interest. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to remain a valuable tool in medicinal chemistry and drug discovery efforts.